Cas no 861094-02-2 (1-(chloromethyl)-1,2,3,4-tetrahydronaphthalene)

1-(Chloromethyl)-1,2,3,4-tetrahydronaphthalene is a versatile chlorinated intermediate used in organic synthesis and pharmaceutical applications. Its tetrahydronaphthalene backbone provides a stable framework for further functionalization, while the chloromethyl group offers a reactive site for nucleophilic substitution or cross-coupling reactions. This compound is particularly valuable in the synthesis of fine chemicals, agrochemicals, and active pharmaceutical ingredients (APIs) due to its balanced reactivity and stability. Its structure allows for selective modifications, making it a useful building block in multi-step synthetic routes. The product is typically handled under controlled conditions due to its reactivity, requiring appropriate safety measures during storage and use.

1-(chloromethyl)-1,2,3,4-tetrahydronaphthalene structure

861094-02-2 structure

Product Name:1-(chloromethyl)-1,2,3,4-tetrahydronaphthalene

CAS No:861094-02-2

MF:C₁₁H₁₃Cl

MW:180.673922300339

CID:5229102

PubChem ID:62719809

Update Time:2026-03-07

1-(chloromethyl)-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

- 1-(chloromethyl)-1,2,3,4-tetrahydronaphthalene
- Naphthalene, 1-(chloromethyl)-1,2,3,4-tetrahydro-
- Inchi： 1S/C11H13Cl/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7,10H,3,5-6,8H2
- InChI Key： LICFNHGBZXNUPA-UHFFFAOYSA-N
- SMILES： C1(CCl)C2=C(C=CC=C2)CCC1

Computed Properties

Exact Mass: 180.0705781g/mol
Monoisotopic Mass: 180.0705781g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 0Å²

1-(chloromethyl)-1,2,3,4-tetrahydronaphthalene Pricemore >>

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